3-(4-methylphenyl)-2-(4-nitrophenyl)tetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione

• IUPAC Name: 1-(4-methylphenyl)-2-(4-nitrophenyl)-1,5,6,7-tetrahydropyrazolo[1,2-a][1,2,4]triazole-3-thione
• InChI: InChI=1S/C18H18N4O2S/c1-13-3-5-14(6-4-13)17-19-11-2-12-20(19)18(25)21(17)15-7-9-16(10-8-15)22(23)24/h3-10,17H,2,11-12H2,1H3
• InChI Key: YABIUEWYLJPONW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2N3CCCN3C(=S)N2C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

3-(4-methylphenyl)-2-(4-nitrophenyl)tetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazole-1-thione is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.11504700 g/mol and the complexity rating of the compound is 524. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis of Nitrogen-heterocycles

  The preparation of 3,5-disubstituted 1-methyl-1H-1,2,4-triazoles and -pyrazoles via reactions involving N-methyl-N-(phenylsulfonyl)benzohydrazonoyl chloride with nitriles and acetylenes highlights the compound's role in synthesizing nitrogen-rich heterocycles. This methodology offers moderate to good yields, indicating its efficiency and applicability in generating structurally diverse heterocycles (Ito et al., 1983).

• Reactivity and Structural Analysis

  The unequivocal synthesis of 3-methyl-3H-pyrazolo[1,5-d]tetrazoles and mesoionic 2-methylazolotetrazoles through annulation and structural revision demonstrates the compound's chemical reactivity and significance in confirming structural hypotheses in heterocyclic chemistry. X-ray analyses confirm the aromatic nature of the azapentalenic system, providing insights into the electronic structure and reactivity of these compounds (Ege et al., 1983).

Biological Activities

• Anticancer and Antibacterial Properties

  The synthesis and evaluation of 1,2,4-triazole derivatives containing pyrazole and tetrazole rings for anticancer and antibacterial activities reveal the compound's potential in medicinal chemistry. Specific derivatives exhibited significant activity against renal cancer cell lines and notable antibacterial efficacy, underscoring the importance of structural diversity in drug discovery (Khanage et al., 2011).

• Molecular Docking and Bioactivity Investigations

  The structural, spectroscopic, and electronic properties analysis of a novel triazole derivative, alongside its radical scavenging activities and interaction with SARS-CoV-2 main protease (Mpro), provides a comprehensive overview of its potential therapeutic applications. The compound's bioactivity and molecular docking study highlight its relevance in developing new therapeutic agents (Alaşalvar et al., 2021).